Cas no 2098014-92-5 (1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2098014-92-5
• MF: C₁₀H₁₅FN₄O₂
• MW: 242.250105142593
• CID: 5725137
• PubChem ID: 121208485
• Update Time: 2025-10-31

1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098014-92-5
• AKOS026717883
• F2157-0041
• 1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[[1-(2-fluoroethyl)-3-pyrrolidinyl]methyl]-

• Inchi： 1S/C10H15FN4O2/c11-2-4-14-3-1-8(5-14)6-15-7-9(10(16)17)12-13-15/h7-8H,1-6H2,(H,16,17)
• InChI Key： NUJJOAHEEKEIGD-UHFFFAOYSA-N
• SMILES： FCCN1CCC(CN2C=C(C(=O)O)N=N2)C1

Computed Properties

• Exact Mass: 242.11790390g/mol
• Monoisotopic Mass: 242.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 429.8±48.0 °C(Predicted)
• pka: 3.32±0.50(Predicted)

Additional information on 1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic Acid

1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid, also known by its CAS number 2098014-92-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring substituted with a 2-fluoroethyl group and a triazole ring attached to a carboxylic acid moiety. The integration of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The presence of the triazole ring suggests potential applications in click chemistry, where such rings are often used as versatile building blocks for constructing complex molecules. Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to form stable bonds with other molecules, making them ideal for drug delivery systems and bioconjugates.

One of the most notable features of this compound is its potential as a pharmacophore in drug design. The pyrrolidine ring contributes to the molecule's flexibility and hydrophobicity, while the fluoroethyl group introduces electron-withdrawing effects that can modulate the compound's interaction with biological targets. Additionally, the carboxylic acid group provides an acidic site that can participate in hydrogen bonding, enhancing the molecule's solubility and bioavailability.

Recent research has focused on evaluating the biological activity of this compound in various contexts. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. The fluoroethyl substitution has been shown to enhance the compound's selectivity for certain targets, making it a valuable lead compound for further optimization in drug discovery programs.

In terms of applications, this compound has shown promise in the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a candidate for further preclinical studies. Moreover, the triazole moiety has been implicated in improving the pharmacokinetic properties of drugs, potentially leading to more effective treatments with fewer side effects.

The synthesis and characterization of this compound have been detailed in several recent publications, underscoring its importance as a research tool in organic chemistry and pharmacology. Researchers have also explored its potential as a building block for constructing larger molecular frameworks, leveraging its modular structure to create diverse libraries of compounds for high-throughput screening.

In conclusion, 1-((1-(2-fluoroethyl)pyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid represents a compelling example of how modern organic synthesis can yield compounds with intricate architectures and diverse functional groups. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial drug development efforts.